Cas no 1256355-57-3 (5-Cyano-2-hydroxyphenylboronic acid)

• Product Name: 5-Cyano-2-hydroxyphenylboronic acid
• CAS No: 1256355-57-3
• MF: C₇H₆BNO₃
• MW: 162.938441753387
• MDL: MFCD10697508
• CID: 828682
• PubChem ID: 53216735
• Update Time: 2025-04-19

5-Cyano-2-hydroxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Cyano-2-hydroxyphenyl)boronic acid
• 5-CYANO-2-HYDROXYPHENYLBORONIC ACID
• SY267902
• BORONIC ACID, B-(5-CYANO-2-HYDROXYPHENYL)-
• DB-091273
• QXWBHAJKEPWEBD-UHFFFAOYSA-N
• MFCD10697508
• (5-Cyano-2-hydroxyphenyl)boronicacid
• DTXSID70681885
• SCHEMBL15476201
• EN300-200705
• 1256355-57-3
• AB59781
• 5-cyano-2-hydroxybenzeneboronic acid
• AKOS006302941
• CS-0135266
• BS-19835
• D95164
• 5-Cyano-2-hydroxyphenylboronic acid

• MDL： MFCD10697508
• Inchi： 1S/C7H6BNO3/c9-4-5-1-2-7(10)6(3-5)8(11)12/h1-3,10-12H
• InChI Key： QXWBHAJKEPWEBD-UHFFFAOYSA-N
• SMILES： OC1C=CC(C#N)=CC=1B(O)O

Computed Properties

• Exact Mass: 163.04400
• Monoisotopic Mass: 163.0440732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 419.9±55.0 °C at 760 mmHg
• Flash Point: 207.7±31.5 °C
• PSA: 84.48000
• LogP: -1.05632
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Cyano-2-hydroxyphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles